![molecular formula C14H20N2O3 B2510438 Benzyl N-[(1S)-1-(propylcarbamoyl)ethyl]carbamate CAS No. 84899-60-5](/img/structure/B2510438.png)
Benzyl N-[(1S)-1-(propylcarbamoyl)ethyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzyl N-[(1S)-1-(propylcarbamoyl)ethyl]carbamate (BPCEC) is a synthetic molecule belonging to the family of carbamate compounds. It is a highly versatile compound that has been used in a variety of scientific research applications, ranging from drug discovery to chemical synthesis. BPCEC has a wide range of biochemical and physiological effects, and is an attractive molecule for many laboratory experiments.
Scientific Research Applications
Enzymatic Inhibition Applications
- Pseudomonas Lipase Inhibition : Benzene-di-N-substituted carbamates, including compounds similar in structure to Benzyl N-[(1S)-1-(propylcarbamoyl)ethyl]carbamate, have been synthesized and characterized as pseudo-substrate inhibitors of Pseudomonas species lipase. These compounds demonstrate that longer chain carbamates exhibit more potent inhibitory effects, highlighting the enzyme's insensitivity to different geometrical isomers of the carbamates Lin et al., 2007.
Synthetic Methodologies
- Mechanochemical Synthesis : The use of 1,1′-Carbonyldiimidazole (CDI) as an eco-friendly acylation agent for the mechanochemical preparation of carbamates represents a sustainable method enhancing the reactivity of alcohol and carbamoyl-imidazole intermediate. This process yields anticonvulsant N-methyl-O-benzyl carbamate through a vibrational ball-mill, highlighting a novel method for carbamate synthesis Lanzillotto et al., 2015.
Mechanistic Studies in Organic Chemistry
- C-H Amination Reactions : The development of chiral N-mesyloxycarbamate for rhodium-catalyzed stereoselective C-H amination reactions, producing chiral benzylic and propargylic amines, underscores the compound's role in facilitating highly selective synthetic transformations. This approach allows for the generation of free amines by cleaving the chiral reagent, which can also be recovered Lebel et al., 2012.
properties
IUPAC Name |
benzyl N-[(2S)-1-oxo-1-(propylamino)propan-2-yl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-3-9-15-13(17)11(2)16-14(18)19-10-12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3,(H,15,17)(H,16,18)/t11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTULOXLTYMFRQZ-NSHDSACASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(C)NC(=O)OCC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCNC(=O)[C@H](C)NC(=O)OCC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.